Cas no 327064-08-4 (5-chloro-2-[(2-phenylethyl)amino]pyrimidine-4-carboxylic acid)

• Product Name: 5-chloro-2-[(2-phenylethyl)amino]pyrimidine-4-carboxylic acid
• CAS No: 327064-08-4
• MF: C₁₃H₁₂ClN₃O₂
• MW: 277.706281661987
• CID: 3110511
• PubChem ID: 2325048
• Update Time: 2025-04-21

5-chloro-2-[(2-phenylethyl)amino]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-[(2-phenylethyl)amino]pyrimidine-4-carboxylic acid
• SMR000591735
• 5-chloro-2-[(2-phenylethyl)amino]pyrimidine-4-carboxylicacid
• Oprea1_076287
• AKOS034455710
• Z56795120
• HMS2891I24
• EN300-41279
• J-018849
• 5-chloro-2-(2-phenylethylamino)pyrimidine-4-carboxylic acid
• MLS001171464
• CHEMBL1323244
• 327064-08-4
• G57880
• 5-chloro-2-((2-phenylethyl)amino)pyrimidine-4-carboxylic acid
• 843-065-8

• Inchi： 1S/C13H12ClN3O2/c14-10-8-16-13(17-11(10)12(18)19)15-7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,18,19)(H,15,16,17)
• InChI Key： IENXQMOXRHNNNW-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1C(=O)O)NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.0618043g/mol
• Monoisotopic Mass: 277.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives